Cas no 5349-31-5 (2-Bromo-N-ethylpropanamide)

• Product Name: 2-Bromo-N-ethylpropanamide
• CAS No: 5349-31-5
• MF: C₅H₁₀BrNO
• MW: 180.04300069809
• MDL: MFCD15205180
• CID: 382809
• PubChem ID: 219652
• Update Time: 2025-07-19

2-Bromo-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-bromo-N-ethyl-
• 2-BROMO-N-ETHYLPROPIONAMIDE
• 2-BROMO-N,N-DIPROPAN-2-YL-PROPANAMIDE
• 2-bromo-N-ethyl-propanamide
• 2-bromo-propionic acid diisopropylamide
• 2-bromo-propionic acid ethylamide
• 2-Brom-propionsaeure-aethylamid
• 2-Brom-propionsaeure-diisopropylamid
• AC1L59CC
• AC1Q242M
• AR-1D9667
• N,N-diisopropyl-2-bromopropanamide
• N-Aethyl-2-brom-propionamid
• N-ethyl-2-bromopropionamide
• NSC4102
• NSC1207
• LS-11756
• 2-bromanyl-N-ethyl-propanamide
• SCHEMBL9491609
• AKOS016052378
• NSC-1207
• A832487
• MFCD15205180
• 2-bromo-n-ethylpropanamide
• 5349-31-5
• 2-Bromo-N-ethylpropanamide

• MDL： MFCD15205180
• Inchi： 1S/C5H10BrNO/c1-3-7-5(8)4(2)6/h4H,3H2,1-2H3,(H,7,8)
• InChI Key： DOQUSEJOWOMUEH-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCC)=O

Computed Properties

• Exact Mass: 178.9946
• Monoisotopic Mass: 178.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 1.29680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Bromo-N-ethylpropanamide

Introduction to 2-Bromo-N-ethylpropanamide (CAS No. 5349-31-5)

2-Bromo-N-ethylpropanamide, with the CAS number 5349-31-5, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and an ethylamide group, making it a valuable intermediate in various synthetic pathways.

The chemical formula of 2-Bromo-N-ethylpropanamide is C₅H₁₀BrNO, and it has a molecular weight of approximately 168.04 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, from laboratory research to industrial processes.

In the realm of chemical synthesis, 2-Bromo-N-ethylpropanamide serves as a key building block for the preparation of more complex molecules. The bromine atom in its structure can be readily substituted or eliminated, allowing for the introduction of various functional groups. This versatility has made it an essential reagent in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its use in the development of novel catalysts and ligands, further expanding its utility in synthetic chemistry.

In the pharmaceutical industry, 2-Bromo-N-ethylpropanamide has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the development of antiviral agents, anti-inflammatory drugs, and analgesics. The ability to modify its structure through various chemical reactions allows researchers to tailor its properties for specific therapeutic targets. Recent clinical trials have demonstrated the efficacy and safety of compounds derived from 2-Bromo-N-ethylpropanamide, paving the way for potential new treatments.

Beyond its role in drug development, 2-Bromo-N-ethylpropanamide has also found applications in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with specific properties. For example, it can be used to create polymers with enhanced thermal stability or improved mechanical strength. These materials have potential uses in industries such as electronics, automotive, and aerospace.

The environmental impact of 2-Bromo-N-ethylpropanamide is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. Initial findings suggest that it is relatively stable under environmental conditions but can be broken down through microbial processes. This information is crucial for ensuring its safe use and disposal.

In conclusion, 2-Bromo-N-ethylpropanamide (CAS No. 5349-31-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.